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This document provides detailed application notes and protocols for the use of BP Fluor 555
Azide in bio-orthogonal labeling reactions. BP Fluor 555 is a bright, water-soluble, and
photostable orange-fluorescent dye, making it an excellent choice for the detection of low-
abundance biomolecules.[1][2][3] Its azide functionality allows for covalent conjugation to
alkyne-modified molecules via the highly efficient and specific "click chemistry" reaction.[1][2]

Introduction to Click Chemistry

Click chemistry refers to a class of reactions that are rapid, selective, and high-yielding.[4] The
most common form used in bioconjugation is the Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC), which forms a stable triazole linkage between an azide and a terminal
alkyne.[4][5] This reaction is bio-orthogonal, meaning it does not interfere with native biological
functional groups, ensuring specific labeling of the target molecule.[4][6][7] Key advantages of
click chemistry include its biocompatibility (can be performed in aqueous buffers and even in
living cells), high efficiency, and simple protocol.[4][7]

BP Fluor 555 Azide is ideally suited for the 532 nm or 555 nm laser lines and can be
visualized with TRITC (tetramethylrhodamine) filter sets.[1][2] Conjugates made with this dye
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are insensitive to pH changes from pH 4 to 10.[1][2][3]

Experimental Protocols

This section details the protocols for labeling alkyne-modified biomolecules with BP Fluor 555
Azide using a copper-catalyzed click reaction.

Required Materials

Reagents:

Alkyne-modified biomolecule (e.g., protein, DNA, oligonucleotide)

e BP Fluor 555 Azide

¢ Dimethylsulfoxide (DMSO)

o Triethylammonium acetate (TEAA) buffer (2M, pH 7.0)

e Ascorbic Acid

o Copper(Il)-TBTA (Tris(benzyltriazolylmethyl)amine) or Copper(Il)-THPTA (Tris(3-
hydroxypropyltriazolylmethyl)amine) complex

Equipment:

Microcentrifuge tubes

Vortex mixer

Centrifuge

Inert gas (e.g., argon or nitrogen)

Optional: HPLC or PAGE for purification

Stock Solution Preparation

Proper preparation of stock solutions is critical for successful click chemistry reactions.
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Stock
Reagent . Solvent Storage Notes
Concentration

Store at -20°C,

BP Fluor 555 Azide 10 mM DMSO ]
protected from light.
Prepare fresh for each
Ascorbic Acid 5 mM Deionized Water use as it is readily
oxidized.[6]
Stable for years at
Copper(Il)-TBTA 10 mM 55% DMSO

room temperature.[6]

Protocol for Labeling Alkyne-Modified Biomolecules

This protocol is a general guideline and may require optimization for specific applications.

o Preparation of the Biomolecule: Dissolve the alkyne-modified biomolecule in water or an
appropriate buffer in a microcentrifuge tube.[6][8]

o Buffer Addition: Add 2M TEAA buffer (pH 7.0) to a final concentration of 0.2 M.[6][8]
o DMSO Addition: Add DMSO to a final concentration of 50% (v/v) and vortex to mix.[6]

e BP Fluor 555 Azide Addition: Add the 10 mM stock solution of BP Fluor 555 Azide. The
molar ratio of azide to alkyne may need to be optimized, but a 1.5-fold excess of azide is a
good starting point.[6] Vortex thoroughly.[6][8]

» Ascorbic Acid Addition: Add the freshly prepared 5 mM ascorbic acid solution to a final
concentration of 0.5 mM and vortex briefly.[6]

e Degassing: Bubble an inert gas (argon or nitrogen) through the solution for 30 seconds to
remove dissolved oxygen, which can interfere with the reaction.[6][8]

o Copper Catalyst Addition: Add the 10 mM Copper(ll)-TBTA stock solution to a final
concentration of 0.5 mM.[6] Flush the headspace of the tube with inert gas and cap it tightly.

[6]18]
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 Incubation: Vortex the reaction mixture thoroughly.[6][8] If precipitation is observed, heat the
vial at 80°C for 3 minutes and vortex again.[6][8] Incubate the reaction at room temperature
overnight.[6][8] For some applications, labeling can be complete in as little as 15-30 minutes
at room temperature.[5]

 Purification: The labeled conjugate can be purified from excess reagents. For
oligonucleotides, precipitation with acetone is recommended.[6][8] For larger proteins, other
methods like size-exclusion chromatography may be more suitable.

o Acetone Precipitation: Add at least a 4-fold volume of cold (-20°C) acetone to the reaction
mixture.[8]

o Mix thoroughly and incubate at -20°C for at least 20 minutes.[8]

o Centrifuge at 10,000 rpm for 10 minutes.[8]

o Discard the supernatant and wash the pellet with cold acetone.[8]
o Centrifuge again, discard the supernatant, and dry the pellet.[3]

e Final Product: The purified BP Fluor 555-labeled biomolecule is now ready for downstream
applications.

Data Presentation

The following table summarizes the recommended concentrations for the click chemistry
reaction components.
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Component

Stock Concentration

Final Concentration

Alkyne-Modified Biomolecule

Varies

20 - 200 pM

BP Fluor 555 Azide

10 mM in DMSO

1.5 x [Biomolecule]

Triethylammonium Acetate

(TEAA) 2M,pH 7.0 0.2M
DMSO - 50% (v/v)
Ascorbic Acid 5 mM in Water 0.5 mM
Copper(Ill)-TBTA 10 mM in 55% DMSO 0.5 mM
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Caption: The catalytic cycle of the CUAAC reaction.
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Caption: A step-by-step workflow for labeling biomolecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body-img#bp-fluor-555-azide-application-notes-and-protocols-for-click-chemistry
https://www.benchchem.com/product/b15557179?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/bp-fluor-555-azide.html
https://broadpharm.com/product/bp-25564
https://broadpharm.com/product-categories/polymer-peg/bp-fluor-555
https://www.lumiprobe.com/click-chemistry
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.interchim.fr/ft/C/ClickC.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.benchchem.com/product/b15557179/docs#bp-fluor-555-azide-application-notes-and-protocols-for-click-chemistry
https://www.benchchem.com/product/b15557179/docs#bp-fluor-555-azide-application-notes-and-protocols-for-click-chemistry
https://www.benchchem.com/product/b15557179/docs#bp-fluor-555-azide-application-notes-and-protocols-for-click-chemistry
https://www.benchchem.com/product/b15557179/docs#bp-fluor-555-azide-application-notes-and-protocols-for-click-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15557179?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

